Cas no 1804831-26-2 (4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804831-26-2
• MF: C₈H₄F₄INO₂
• MW: 349.020948410034
• CID: 4837610
• Update Time: 2025-10-28

4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F4INO2/c9-2-4-1-6(13)14-5(3-15)7(4)16-8(10,11)12/h1,3H,2H2
• InChI Key： NEZYWNQGQBFZDG-UHFFFAOYSA-N
• SMILES： IC1=CC(CF)=C(C(C=O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

The compound 4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, with CAS No. 1804831-26-2, is a highly functionalized aromatic aldehyde that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its complex structure, featuring a pyridine ring substituted with a fluoromethyl group at position 4, an iodo group at position 6, a trifluoromethoxy group at position 3, and an aldehyde group at position 2. The combination of these substituents makes it a versatile building block for the construction of bioactive molecules and advanced materials.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled the efficient construction of this molecule. For instance, the introduction of the trifluoromethoxy group can be achieved through nucleophilic aromatic substitution using a triflate reagent under mild conditions. Similarly, the fluoromethyl group can be introduced via electrophilic substitution or through the use of fluorinated intermediates. The aldehyde group at position 2 is typically introduced via oxidation of a corresponding alcohol or through direct alkylation strategies.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyridine ring serves as a rigid framework that can accommodate various substituents, making it an ideal candidate for exploring new bioactive molecules. Recent studies have shown that derivatives of this compound exhibit promising activity against various cancer cell lines, particularly due to their ability to modulate key signaling pathways such as the PI3K/AKT/mTOR pathway. Additionally, the presence of the iodo group introduces unique electronic properties that can enhance the molecule's binding affinity to target proteins.

In terms of physical properties, this compound exhibits a high degree of stability under ambient conditions, which is attributed to the electron-withdrawing effects of the trifluoromethoxy and aldehyde groups. These groups also contribute to the molecule's hydrophobicity, making it suitable for applications in lipid-based drug delivery systems. Furthermore, the fluoromethyl group imparts additional electronic tuning capabilities, allowing for fine adjustments to the molecule's reactivity and solubility.

From a materials science perspective, this compound has been explored as a precursor for the synthesis of advanced polymers and organic semiconductors. The pyridine ring's aromaticity and conjugation properties make it an excellent candidate for applications in optoelectronics. Recent research has demonstrated that derivatives of this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) with improved charge carrier mobility and stability.

In conclusion, 4-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs, advanced materials, and innovative chemical processes. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play a pivotal role in shaping future advancements in chemistry and beyond.